Cas no 1823371-64-7 (Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)-)

• Product Name: Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)-
• CAS No: 1823371-64-7
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• MDL: MFCD27938799
• CID: 5211259
• Update Time: 2026-03-06

Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)-

• MDL： MFCD27938799
• Inchi： 1S/C9H7BrF2O/c1-2-3-13-9-7(10)4-6(11)5-8(9)12/h2,4-5H,1,3H2
• InChI Key： QLVUWBNBHLEZPM-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(F)=CC(F)=C1OCC=C

Additional information on Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)-

Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)-

The compound Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)- (CAS No. 1823371-64-7) is a highly specialized aromatic compound with a complex structure that combines bromine, fluorine, and a propenyl ether group. This compound is of significant interest in the fields of organic chemistry, materials science, and pharmaceutical research due to its unique electronic properties and potential applications in drug design and advanced materials. The molecule's structure is characterized by a benzene ring substituted with bromine at position 1, fluorine atoms at positions 3 and 5, and a propenyl ether group at position 2. These substituents create a highly functionalized aromatic system with intriguing reactivity and selectivity.

Recent studies have highlighted the importance of Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)- in the development of novel pharmaceutical agents. The bromine substituent at position 1 plays a critical role in modulating the compound's electronic properties, making it an attractive candidate for use in medicinal chemistry. The fluorine atoms at positions 3 and 5 further enhance the molecule's stability and bioavailability, while the propenyl ether group at position 2 introduces additional functionality that can be exploited in drug design.

In terms of synthesis, Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)- is typically prepared through a multi-step process involving electrophilic substitution reactions on a brominated benzene ring. The introduction of fluorine atoms and the propenyl ether group requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies to optimize this synthesis process, including the use of transition metal catalysts and microwave-assisted techniques.

The compound's applications extend beyond pharmaceuticals. In materials science, Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)- has been investigated as a precursor for the synthesis of advanced polymers and high-performance materials. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a building block for semiconducting materials or light-emitting diodes (LEDs). Recent advancements in this area have demonstrated the potential of this compound in creating more efficient and stable electronic devices.

From an environmental perspective, understanding the behavior of Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)- in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed. Regulatory frameworks are increasingly focusing on such compounds to ensure their safe handling and disposal.

In conclusion, Benzene, 1-bromo-3,5-difluoro-2-(2-propen-1-yloxy)- (CAS No. 1823371-64-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even more significant role in advancing modern science.